Cas no 1362808-51-2 (1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one)
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one
- SCHEMBL145710
- 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethanone
- EN300-1932050
- 1362808-51-2
-
- Inchi: 1S/C8H3ClF4O/c9-6-2-1-4(10)3-5(6)7(14)8(11,12)13/h1-3H
- InChI Key: NYYNGGXPEVVBGB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(C(F)(F)F)=O)F
Computed Properties
- Exact Mass: 225.9808551g/mol
- Monoisotopic Mass: 225.9808551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1932050-0.05g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1932050-0.1g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1932050-0.25g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1932050-0.5g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1932050-1.0g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 1g |
$884.0 | 2023-05-25 | ||
| Enamine | EN300-1932050-2.5g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1932050-5.0g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 5g |
$2566.0 | 2023-05-25 | ||
| Enamine | EN300-1932050-10.0g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 10g |
$3807.0 | 2023-05-25 | ||
| Enamine | EN300-1932050-1g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1932050-5g |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one |
1362808-51-2 | 5g |
$2443.0 | 2023-09-17 |
1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one
Recent Advances in the Study of 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS: 1362808-51-2)
The compound 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS: 1362808-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. Its unique structural features, including the trifluoroacetyl group and halogen substitutions, contribute to its reactivity and potential pharmacological properties.
Recent studies have focused on optimizing the synthetic pathways for this compound to improve yield and purity. A 2023 publication in the Journal of Fluorine Chemistry demonstrated an efficient two-step synthesis starting from 2-chloro-5-fluorobenzonitrile, achieving an overall yield of 78% with excellent purity (>99%). The researchers emphasized the importance of controlling reaction conditions to minimize byproduct formation, particularly the undesired dehalogenation products that can occur under harsh conditions.
In pharmacological applications, this compound has shown promise as a precursor for the development of σ receptor ligands. A team from Kyoto University reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one exhibited high affinity for σ-1 receptors, with potential applications in neuropathic pain management. The presence of both chlorine and fluorine substituents was found to be crucial for maintaining receptor binding affinity while improving metabolic stability.
Structural characterization of this compound has been enhanced through advanced analytical techniques. A recent study published in Analytical Chemistry (2024) employed high-resolution mass spectrometry (HRMS) and multinuclear NMR spectroscopy (including 19F NMR) to fully characterize the compound's structure and confirm the absence of common impurities. These analytical methods have become essential for quality control in pharmaceutical applications where batch-to-batch consistency is critical.
The safety profile of 1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one has been evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) investigated its acute toxicity and genotoxic potential using in vitro models. While the compound showed moderate cytotoxicity at high concentrations (IC50 = 45 μM in HepG2 cells), no significant genotoxicity was observed in the Ames test or micronucleus assay, supporting its potential as a pharmaceutical intermediate.
Future research directions for this compound include exploring its utility in photoaffinity labeling applications, taking advantage of the ketone functionality for bioconjugation, as well as investigating its potential as a building block for PET tracer development. The presence of fluorine atoms makes it particularly interesting for 18F radiolabeling applications in molecular imaging. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industrial interest in its applications.
1362808-51-2 (1-(2-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)